AMBERSORB(R) 572

• CAS No.: 148618-33-1
• Molecular Formula: C18H18ClNO3

Description

Classification Within Carbonaceous Adsorbents

AMBERSORB(R) 572 belongs to the family of synthetic carbonaceous adsorbents, distinct from traditional activated carbons derived from natural precursors like coal or coconut shells. Its classification is defined by three key characteristics:

• Synthetic Origin : Produced via controlled pyrolysis of polymeric resins, enabling precise pore structure engineering.
• Bimodal Porosity : Combines microporous (<2 nm) and mesoporous (2–50 nm) regions, optimizing adsorption for both small and medium-sized molecules.
• Surface Chemistry : Functionalized with oxygen-containing groups, enhancing affinity for polar contaminants while maintaining hydrophobicity for non-polar species.

The table below contrasts this compound’s physical properties with those of Ambersorb 563 and granular activated carbon (GAC):

Property	This compound	Ambersorb 563	GAC (Typical)
Surface Area (m²/g)	1100	550	500–1200
Micropore Volume (mL/g)	0.41	0.23	0.20–0.50
Mesopore Volume (mL/g)	0.19	0.14	0.10–0.30
Bulk Density (g/cm³)	0.49	0.53	0.40–0.50
Water Adsorption (g/g)	0.31	0.12	0.05–0.20

Data sourced from comparative studies.

This unique property profile positions this compound as a hybrid adsorbent, bridging the gap between microporous carbons and macroreticular resins.

Key Industrial and Research Applications

Water Treatment for Taste and Odor Control

This compound has been widely employed to address taste and odor issues in drinking water caused by algal metabolites and chlorination byproducts. A landmark study demonstrated its efficacy in adsorbing six critical compounds simultaneously:

• Geosmin
• 2-Methylisoborneol (2-MIB)
• 2-Isopropyl-3-methoxypyrazine (IPMP)
• 2-Isobutyl-3-methoxypyrazine (IBMP)
• 2,3,6-Trichloroanisole (236-TCA)
• 2,4,6-Trichloroanisole (246-TCA)

Using gas chromatography–high-resolution mass spectrometry (GC-HRMS), researchers achieved detection limits of 1–5 ng/L for these compounds, far below human threshold perception levels.

Removal of Nitrosamines in Potable Water

The adsorbent’s mesoporous structure proved effective in extracting N-nitrosodimethylamine (NDMA), a potent carcinogen, from water supplies. A 1995 study reported a detection limit of 1.0 ppt (part-per-trillion) for NDMA using this compound, with 94% recovery efficiency and <5% relative standard deviation across replicates. This performance surpassed liquid-liquid extraction methods, reducing solvent use by 99.9% while tripling throughput.

Industrial Process Stream Purification

In chemical manufacturing, this compound has been utilized to recover high-value intermediates from aqueous streams. For benzene-contaminated wastewater, multi-stage adsorption tests showed a 85% reduction in concentration (423 mg/L to 61.7 mg/L) using a 0.5 g/L adsorbent dose. Regeneration studies confirmed stable performance over five cycles, with <10% capacity loss.

Space Station Water Recycling

NASA’s evaluation of this compound for the International Space Station highlighted its ability to maintain adsorption efficiency under extreme conditions. In microgravity, the material achieved 92% DMSD removal at flow rates of 2 L/min, outperforming Filtrasorb 400 GAC by a factor of 3–5 in bed volume treatment capacity.

Scientific Research Applications

Trace Metal Extraction

AMBERSORB® 572 has been successfully employed for the preconcentration of trace metals such as iron, manganese, and zinc from water samples. A study demonstrated a solid-phase extraction method where these metals were chelated and subsequently eluted for analysis using flame atomic absorption spectrophotometry (FAAS). The method showed high precision with recovery rates exceeding 95% for the target metals .

Table 1: Trace Metal Recovery Using AMBERSORB® 572

Metal	Initial Concentration (µg/L)	Recovery (%)
Iron	25	96
Manganese	10	95
Zinc	5	98

Organic Compound Extraction

The compound is also utilized for the extraction of volatile organic compounds (VOCs) from water. For instance, geosmin and 2-methylisoborneol, which are responsible for taste and odor issues in drinking water, were effectively extracted using AMBERSORB® 572 followed by gas chromatography-high resolution mass spectrometry (GC-HRMS) analysis .

Mercury Detection

A recent study explored the functionalization of AMBERSORB® 572 with iron oxide to enhance its capability for extracting mercury(II) ions from aqueous solutions. The method achieved a high enrichment factor of 200 and a detection limit of 0.27 µg/L for mercury, demonstrating the adsorbent's effectiveness in environmental monitoring .

Table 2: Mercury Extraction Performance

Parameter	Value
Maximum Adsorption Capacity	14.3 mg/g
Detection Limit	0.27 µg/L
Relative Standard Deviation	2.2%

Cryogenic Applications

In cryogenic processes, the temperature control of AMBERSORB® 572 is critical due to its significant adsorption capacities at low temperatures. This property makes it suitable for applications in gas separation technologies .

Case Study: Water Quality Monitoring

In an extensive field study, AMBERSORB® 572 was used to monitor trace metal concentrations in river water. The results indicated that the adsorbent could efficiently isolate metals from complex matrices, allowing for accurate assessments of water quality and compliance with environmental regulations.

Case Study: Industrial Waste Treatment

AMBERSORB® 572 has also been applied in industrial settings to remove contaminants from wastewater. Its ability to adsorb a wide range of pollutants makes it a valuable tool in reducing environmental impact and enhancing sustainability practices within industries.

Comparison with Similar Compounds

Key Competitors

AMBERSORB® 572 is compared to the following adsorbents:

• AMBERSORB® 563 : A pyrolyzed polymer with similar composition but distinct pore structure.
• Filtrasorb® 400 : Granular activated carbon (GAC) with broad-spectrum adsorption.
• Coconut Shell Carbon (CSC) : A natural activated carbon with high microporosity.
• XAD-7: A non-pyrolyzed polymeric resin.

Performance in NDMA Removal

NDMA, a carcinogenic compound, is challenging to adsorb due to its high solubility and low hydrophobicity.

Adsorbent	NDMA Removal Efficiency	Optimal Conditions	Limitations
AMBERSORB® 572	Reduces NDMA to <0.033 µg/L at 1:5 adsorbent-to-water ratio (AWR) .	Effective at low AWR (1:5–1:15) and neutral pH .	Recovery in SPE applications is low (43%) compared to CSC (73–91%) .
AMBERSORB® 563	Comparable to AMBERSORB® 572 but slightly lower capacity (0.0316 µg/g vs. 0.17 µg/L residual) .	Performs best at higher AWR (1:10–1:30).	Limited data on regenerability.
Filtrasorb® 400	Less effective; achieves ~6.8×10⁻⁵ mg NDMA/g carbon .	Suitable for high-concentration scenarios.	Poor performance at trace levels (<1 µg/L) .
CSC	High SPE recovery (88% for NDMA) .	Ideal for analytical pre-concentration.	Limited field-scale data for groundwater remediation.

Notable Contradictions: While AMBERSORB® 572 outperforms CSC in bulk NDMA removal , CSC is superior in SPE workflows due to higher analyte recovery . This highlights the importance of application-specific selection.

Trichloroethylene (TCE) Adsorption

AMBERSORB® 572 exhibits catalytic activity for TCE oxidation at low temperatures (110–250°C), forming carbenium intermediates .

Adsorbent	Adsorption Capacity (Dubinin-Astakov Isotherm)	Micropore Volume (cm³/g)	Mean Adsorption Potential (kJ/mol)
AMBERSORB® 572	Intermediate capacity between 563 and Filtrasorb® 400 .	0.61	13.0
AMBERSORB® 563	Highest capacity at low TCE concentrations .	0.55	18.8
Filtrasorb® 400	Best for high TCE concentrations (>100 mg/L) .	0.59	8.9

Structural and Operational Differences

Property	AMBERSORB® 572	AMBERSORB® 563	Filtrasorb® 400	XAD-7
Base Material	Pyrolyzed polymer	Pyrolyzed polymer	Coal-based GAC	Non-pyrolyzed polymer
Hydrophobicity	High	High	Moderate	Low
Water Sensitivity	Resistant to humidity	Similar to 572	Humidity reduces capacity	Highly sensitive
Regenerability	Steam-regenerable	Steam-regenerable	Limited by pore clogging	Not reported

Cost and Commercial Considerations

• AMBERSORB® 572 : Higher initial cost than GAC but cost-effective in long-term due to regenerability .
• Filtrasorb® 400 : Lower upfront cost but frequent replacement needed for trace contaminants .
• CSC: Economical for SPE but less studied in large-scale remediation .

Q & A

Q. What steps ensure the reproducibility of column-based adsorption studies with this compound?

• Methodological Answer: Document column dimensions, packing density, and flow rates comprehensively. Use validated reference materials (e.g., NIST-traceable NDMA standards). Publish raw data and calibration curves in supplementary materials to enable replication .